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Compound of Interest

Compound Name: GSK1360707

Cat. No.: B1672351

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the stability and storage of
GSK1360707, a triple reuptake inhibitor. Adherence to proper handling and storage protocols is
critical for ensuring the compound's integrity and obtaining reliable experimental results. This
guide offers troubleshooting advice and answers to frequently asked questions to support your

research endeavors.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for solid GSK1360707?

For long-term storage, it is recommended to store solid GSK1360707 at -20°C. For short-term
storage, refrigeration at 4°C is acceptable. The compound should be stored in a tightly sealed
container to protect it from moisture and light. Always refer to the Certificate of Analysis (CoA)
provided by the supplier for specific recommendations.

Q2: How should | prepare and store stock solutions of GSK13607077

GSK1360707 is soluble in organic solvents such as dimethyl sulfoxide (DMSO). For creating
stock solutions, use anhydrous DMSO. It is advisable to prepare a high-concentration stock
solution (e.g., 10 mM) and store it in small aliquots at -20°C or -80°C to minimize freeze-thaw

cycles.
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Q3: What is the stability of GSK1360707 in DMSO?

While specific data on the long-term stability of GSK1360707 in DMSO is not readily available,
it is best practice to use freshly prepared solutions for experiments. If storage is necessary,
stock solutions in anhydrous DMSO should be stored at -20°C or -80°C and are generally
stable for up to one month. Avoid repeated freeze-thaw cycles.

Q4: Can | store GSK1360707 in aqueous solutions?

The stability of GSK1360707 in aqueous solutions has not been extensively reported. As a
general precaution, it is recommended to prepare aqueous working solutions fresh on the day
of the experiment from a DMSO stock. The stability of compounds in aqueous buffers can be
pH-dependent and is generally much lower than in organic solvents.

Q5: Is GSK1360707 sensitive to light?

Information regarding the light sensitivity of GSK1360707 is limited. As a precautionary
measure, it is recommended to protect both the solid compound and its solutions from direct
light exposure. Store in amber vials or containers wrapped in aluminum foil.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Inconsistent experimental

results

Compound degradation due to

improper storage.

Ensure the solid compound is
stored at the recommended
temperature and protected
from moisture. For solutions,
use freshly prepared working
solutions or aliquots of stock
solutions that have undergone

minimal freeze-thaw cycles.

Precipitation observed in stock

solution

The solution has been frozen
and thawed multiple times, or
the solvent has absorbed

moisture.

Prepare fresh stock solutions
in anhydrous DMSO. When
thawing a frozen aliquot,
ensure it comes to room
temperature and is vortexed

thoroughly before use.

Reduced potency of the

compound in assays

Degradation of the compound

in working solutions.

Prepare aqueous working
solutions immediately before
use. Minimize the time the
compound spends in agueous
buffer before being added to

the assay.

Difficulty dissolving the solid

compound

The compound may have

absorbed moisture.

Ensure the compound is
brought to room temperature in
a desiccator before opening to
prevent condensation. Use
anhydrous solvent for
dissolution. Gentle warming
and vortexing may aid in

solubilization.

Storage and Stability Summary
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o Storage o
Form Solvent/Condition Stability
Temperature
) Refer to Certificate of
Solid N/A -20°C (Long-term) )
Analysis
Refer to Certificate of
4°C (Short-term) )
Analysis
Up to 1 month
Stock Solution Anhydrous DMSO -20°C or -80°C (minimize freeze-
thaw)
) ] Prepare fresh for each
Working Solution Aqueous Buffer Room Temperature

experiment

Experimental Workflow and Decision Making

The following diagrams illustrate recommended workflows for handling and preparing
GSK1360707 for experiments.
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Caption: Recommended workflow for handling and preparing GSK1360707.
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Caption: Troubleshooting logic for inconsistent experimental results.
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[https://www.benchchem.com/product/b1672351#gsk1360707-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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